Cas no 2227708-10-1 ((2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol)

• Product Name: (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol
• CAS No: 2227708-10-1
• MF: C₅H₃F₉O
• MW: 250.062353372574
• CID: 6121200
• PubChem ID: 165631786
• Update Time: 2025-10-29

(2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol
• EN300-1942123
• 2227708-10-1

• Inchi： 1S/C5H3F9O/c6-3(7,8)1(4(9,10)11)2(15)5(12,13)14/h1-2,15H/t2-/m0/s1
• InChI Key： JRLQQPQYCKKGGQ-REOHCLBHSA-N
• SMILES： FC(C(C(F)(F)F)[C@@H](C(F)(F)F)O)(F)F

Computed Properties

• Exact Mass: 250.00401817g/mol
• Monoisotopic Mass: 250.00401817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol

Introduction to (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2227708-10-1)

(2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2227708-10-1) is a highly specialized compound with unique chemical and physical properties that make it a valuable component in various advanced applications within the fields of chemistry and pharmaceuticals. This compound is characterized by its complex molecular structure, which includes multiple fluorine atoms and a chiral center. The presence of these functional groups imparts distinct properties that are crucial for its applications in drug development and other scientific research areas.

The molecular formula of (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol is C₈H₅F₉O. The compound's structure consists of a butane backbone with six fluorine atoms attached to the first and fourth carbon atoms and a trifluoromethyl group attached to the third carbon atom. Additionally, the compound features a hydroxyl group attached to the second carbon atom, which is also the chiral center. This intricate arrangement of functional groups contributes to the compound's high stability and unique reactivity profile.

In recent years, there has been significant interest in the use of fluorinated compounds in pharmaceutical research due to their ability to enhance the bioavailability and metabolic stability of drug molecules. (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol is no exception. Its high fluorine content and chiral structure make it an attractive candidate for use as a building block in the synthesis of novel drugs with improved pharmacological properties.

One of the key areas where (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol has shown promise is in the development of anti-cancer drugs. Fluorinated compounds are known for their ability to penetrate cell membranes more effectively than their non-fluorinated counterparts. This property can enhance the delivery of therapeutic agents to cancer cells, thereby improving treatment efficacy. Recent studies have demonstrated that derivatives of this compound exhibit potent anti-tumor activity against various cancer cell lines in vitro and in vivo models.

Beyond its applications in oncology, (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol has also been explored for its potential use in other therapeutic areas. For instance, researchers have investigated its role in the development of anti-inflammatory drugs. The compound's ability to modulate inflammatory pathways has been shown to be beneficial in reducing inflammation and associated pain in preclinical studies.

The synthesis of (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol is a complex process that requires precise control over reaction conditions to ensure the correct stereochemistry and purity of the final product. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the use of organometallic reagents and selective fluorination techniques to introduce the desired functional groups onto the butane backbone.

The physical properties of (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol are also noteworthy. It is a colorless liquid with a high boiling point due to its extensive fluorination. The compound exhibits excellent solubility in organic solvents such as dichloromethane and acetonitrile but has limited solubility in water due to its hydrophobic nature. These properties make it suitable for use in various chemical reactions and formulations.

In terms of safety and handling, it is important to note that while (2S)-1,1,1,4,4,4-hexafluoro-3-(trifluoromethyl)butan-2-ol is not classified as a hazardous substance under current regulations (such as those outlined by OSHA or GHS), standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE), including gloves and goggles, should be worn at all times to prevent skin contact and inhalation.

The environmental impact of (2S)-1,1,1，4，4，4-hexafluoro-3-(trifluoromethyl)butan-2-ol is another important consideration. Fluorinated compounds can persist in the environment for extended periods due to their high stability. Therefore, efforts are being made to develop more sustainable synthetic methods that minimize waste generation and reduce environmental impact. Green chemistry principles are increasingly being applied in the production of this compound to ensure responsible resource management.

In conclusion,(2S)-1，1，1，4，4，4-hexafluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2227708–10–1) represents a significant advancement in the field of chemical biology and pharmaceuticals. Its unique molecular structure and properties make it an invaluable tool for researchers working on drug discovery and development projects. As ongoing research continues to uncover new applications for this compound,(2S)-1，1，1，4，4，4-hexafluoro–3–(trifluoromethyl)butan–2–ol is poised to play an increasingly important role in advancing medical treatments and improving patient outcomes.